2-bromo-1H-indole-3-carbaldehyde
2-bromo-1H-indole-3-carbaldehyde
2-Bromo-1H-indole-3-carboxaldehyde, also known as 2-bromo-3-formylindole or gbetagamma modulator i, M119, belongs to the class of organic compounds known as indoles. Indoles are compounds containing an indole moiety, which consists of pyrrole ring fused to benzene to form 2, 3-benzopyrrole. 2-Bromo-1H-indole-3-carboxaldehyde is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-bromo-1H-indole-3-carboxaldehyde is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
119910-45-1
VCID:
VC21276592
InChI:
InChI=1S/C9H6BrNO/c10-9-7(5-12)6-3-1-2-4-8(6)11-9/h1-5,11H
SMILES:
C1=CC=C2C(=C1)C(=C(N2)Br)C=O
Molecular Formula:
C9H6BrNO
Molecular Weight:
224.05 g/mol
2-bromo-1H-indole-3-carbaldehyde
CAS No.: 119910-45-1
Cat. No.: VC21276592
Molecular Formula: C9H6BrNO
Molecular Weight: 224.05 g/mol
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Specification
| Description | 2-Bromo-1H-indole-3-carboxaldehyde, also known as 2-bromo-3-formylindole or gbetagamma modulator i, M119, belongs to the class of organic compounds known as indoles. Indoles are compounds containing an indole moiety, which consists of pyrrole ring fused to benzene to form 2, 3-benzopyrrole. 2-Bromo-1H-indole-3-carboxaldehyde is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-bromo-1H-indole-3-carboxaldehyde is primarily located in the membrane (predicted from logP). |
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| CAS No. | 119910-45-1 |
| Molecular Formula | C9H6BrNO |
| Molecular Weight | 224.05 g/mol |
| IUPAC Name | 2-bromo-1H-indole-3-carbaldehyde |
| Standard InChI | InChI=1S/C9H6BrNO/c10-9-7(5-12)6-3-1-2-4-8(6)11-9/h1-5,11H |
| Standard InChI Key | WIRLVLFYTTULCM-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=C(N2)Br)C=O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=C(N2)Br)C=O |
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